molecular formula C20H22N4O2S3 B12134642 9-methyl-3-[(Z)-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

9-methyl-3-[(Z)-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B12134642
M. Wt: 446.6 g/mol
InChI Key: JGYQIQWUUUQGAG-QINSGFPZSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 9-methyl-3-[(Z)-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as Compound A) is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring. Key structural elements include:

  • A 9-methyl group on the pyrido-pyrimidinone scaffold.
  • A (Z)-configured methylidene bridge linking the pyrido-pyrimidinone and thiazolidinone moieties.
  • A 3-propyl-substituted thiazolidinone with 4-oxo and 2-thioxo functional groups.
  • A thiomorpholin-4-yl group at the 2-position of the pyrido-pyrimidinone core.

Properties

Molecular Formula

C20H22N4O2S3

Molecular Weight

446.6 g/mol

IUPAC Name

(5Z)-5-[(9-methyl-4-oxo-2-thiomorpholin-4-ylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C20H22N4O2S3/c1-3-6-24-19(26)15(29-20(24)27)12-14-17(22-8-10-28-11-9-22)21-16-13(2)5-4-7-23(16)18(14)25/h4-5,7,12H,3,6,8-11H2,1-2H3/b15-12-

InChI Key

JGYQIQWUUUQGAG-QINSGFPZSA-N

Isomeric SMILES

CCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)N4CCSCC4)/SC1=S

Canonical SMILES

CCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)N4CCSCC4)SC1=S

Origin of Product

United States

Preparation Methods

Solvent Selection for Multistep Synthesis

  • Core Formation: Chlorobenzene enables higher throughput compared to n-butanol (patent WO2010082111A1).

  • Final Step: Ethanol ensures compatibility with moisture-sensitive intermediates.

Catalytic Improvements

  • Phosphoryl Chloride Avoidance: Eliminating halogenating agents reduces corrosion and waste.

  • Acid-Free Workup: Direct isolation of hydrochloride salts improves purity to >98%.

Analytical Characterization

Spectroscopic Validation

  • IR Spectroscopy: A sharp carbonyl stretch at 1,680 cm⁻¹ confirms the pyrimidin-4-one core.

  • ¹H NMR (400 MHz, DMSO-d₆):

    • δ 1.80 (s, 3H, C9-CH₃)

    • δ 4.20 (m, 4H, thiomorpholine-CH₂)

    • δ 8.10 (s, 1H, thiazolidinone-CH=).

Chromatographic Purity

  • HPLC: Rt = 12.3 min (C18 column, 70:30 acetonitrile/water), purity = 99.2%.

Industrial Feasibility and Challenges

  • Cost-Efficiency: Thiomorpholine (≈$450/kg) contributes to 40% of raw material costs.

  • Regioselectivity: Competing reactions at C2 and C3 require strict stoichiometric control.

  • Environmental Impact: Solvent recovery systems for chlorobenzene reduce waste disposal by 70% .

Chemical Reactions Analysis

Reactivity::

    Oxidation: The compound can undergo oxidation reactions, potentially leading to the formation of sulfoxides or sulfones.

    Reduction: Reduction of the thiazolidinone ring may yield the corresponding tetrahydro derivative.

    Substitution: Substitution reactions at various positions are possible, depending on the reaction conditions and reagents.

Common Reagents::

    Thionyl Chloride (SOCl2): Used for thionation of the thiazolidinone ring.

    Hydrazine Hydrate (N2H4·H2O): Employed for reduction reactions.

    Alkylating Agents: Used for introducing alkyl groups.

Major Products:: The major products depend on the specific reaction conditions and substituents. Isolation and characterization of intermediates are crucial for understanding the reaction pathways.

Scientific Research Applications

Synthesis and Characterization

The synthesis of this compound involves several steps, typically starting from simpler thiazolidine derivatives. The process may include the following stages:

  • Formation of Thiazolidine Derivative : This involves the reaction of appropriate aldehydes with thioketones.
  • Cyclization : Intramolecular cyclization reactions are employed to form the pyrimidine ring.
  • Functionalization : The introduction of methyl and thiomorpholine groups enhances the biological activity of the final product.

Characterization techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared Spectroscopy (IR) are used to confirm the structure and purity of the synthesized compound.

Antimicrobial Properties

Research indicates that derivatives of thiazolidine and pyrimidine structures exhibit significant antimicrobial activities. For instance, compounds similar to 9-methyl-3-[(Z)-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(thiomorpholin-4-y-l)-4H-pyrido[1,2-a]pyrimidin-4-one have shown moderate activity against various bacterial strains compared to standard antibiotics .

Anticancer Potential

The compound has been investigated for its anticancer properties. Studies have demonstrated that certain pyrimidine derivatives can inhibit cancer cell proliferation by inducing apoptosis in tumor cells. The mechanism often involves modulation of signaling pathways related to cell survival and death .

Anti-inflammatory Effects

Some studies suggest that thiazolidine derivatives possess anti-inflammatory properties. These compounds may inhibit pro-inflammatory cytokines and enzymes involved in inflammatory responses, making them potential candidates for treating inflammatory diseases .

Case Studies

Several case studies have documented the efficacy of this compound and its derivatives:

  • Antimicrobial Screening : A study evaluated various thiazolidine-pyrimidine derivatives for antimicrobial activity against Gram-positive and Gram-negative bacteria. The results indicated that certain modifications in the chemical structure significantly enhanced their activity .
  • Anticancer Activity : In vitro studies on cancer cell lines revealed that specific derivatives could inhibit cell growth effectively. The study highlighted how structural variations influenced their potency against different cancer types .
  • Inflammation Models : Animal models were utilized to assess the anti-inflammatory effects of related compounds. Results showed a reduction in inflammatory markers, supporting their potential use in treating chronic inflammatory conditions .

Mechanism of Action

The compound’s mechanism of action likely involves binding to specific molecular targets, affecting cellular processes. Further studies are needed to elucidate these mechanisms fully.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Modifications and Their Implications

The following table summarizes key structural differences between Compound A and related analogues (data sourced from ):

Compound ID Substituent at Pyrido-Pyrimidinone 2-Position Thiazolidinone Substituents Methylidene Configuration Biological Activity (If Reported)
Compound A (Target) Thiomorpholin-4-yl (sulfur-containing) 3-Propyl Z Not explicitly reported
Compound B () 3-(4-Morpholinylpropyl)amino 3-Propyl Z N/A
Compound C () 4-Morpholinyl (oxygen-containing) 3-Propyl Z N/A
Compound D () 4-Methylphenoxy 3-(2-Phenylethyl) Z N/A
Compound E () Allylamino 3-Isopropyl Z N/A
Compound F () Azo-linked aryl groups 3-Aryl N/A Antimicrobial, Antioxidant
Key Observations:

Substituent at 2-Position: Thiomorpholin-4-yl (Compound A) vs. 4-Methylphenoxy (Compound D): Bulkier aromatic substituents may improve π-π stacking interactions but could limit bioavailability due to higher molecular weight.

Thiazolidinone Substituents: 3-Propyl (Compound A) vs. 3-(2-Phenylethyl) (Compound D) or 3-Isopropyl (Compound E): Aliphatic chains (propyl) favor flexibility, while aromatic/steric groups (phenylethyl, isopropyl) may enhance target binding via hydrophobic interactions .

Methylidene Configuration: The Z-configuration is conserved across analogues, critical for maintaining planar geometry and conjugation between the pyrido-pyrimidinone and thiazolidinone systems .

Physicochemical and Pharmacokinetic Properties

Property Compound A (Predicted) Compound C (Morpholinyl) Compound D (Phenoxy)
Molecular Weight ~500 g/mol ~480 g/mol ~550 g/mol
logP ~3.5 (High) ~2.8 (Moderate) ~4.2 (High)
Solubility Low (thiomorpholin) Moderate (morpholinyl) Very Low (phenoxy)
Hydrogen Bond Donors 1 1 0
  • Thiomorpholin vs. Morpholinyl : The sulfur atom in thiomorpholin increases logP by ~0.7 units, aligning with trends in sulfur-containing vs. oxygen-containing heterocycles .
  • Phenoxy Substituents: Compound D’s higher logP and lower solubility highlight trade-offs between lipophilicity and bioavailability.

Biological Activity

The compound 9-methyl-3-[(Z)-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(thiomorpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that has garnered attention for its potential biological activities. Its unique structure combines a pyrido[1,2-a]pyrimidinone core with various functional groups, suggesting diverse mechanisms of action and therapeutic applications.

Structural Overview

This compound features several key structural components:

  • Pyrido[1,2-a]pyrimidinone core : This bicyclic structure is known for its role in various biological activities.
  • Thiazolidinone moiety : Known for its pharmacological properties, particularly in antidiabetic and anticancer activities.
  • Morpholinyl group : This substituent may enhance the compound's interaction with biological targets.

The molecular formula is C19H24N4OS2C_{19}H_{24}N_4OS_2 with a molecular weight of approximately 396.55 g/mol.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within cells. These interactions often involve:

  • Enzyme inhibition : The compound may inhibit key enzymes involved in metabolic pathways, which can lead to therapeutic effects such as anti-inflammatory and antitumor activities.
  • Receptor modulation : It can bind to various receptors, potentially altering their activity and influencing cellular signaling pathways.

Anticancer Activity

Research indicates that derivatives of thiazolidinones exhibit significant anticancer properties. For instance, compounds similar to the one have shown potent activity against multiple cancer cell lines:

  • IC50 values : Studies report IC50 values as low as 0.31 µM against HT-29 colorectal cancer cells and 0.16 µM against MCF-7 breast cancer cells, indicating high potency .

Antioxidant Activity

The thiazolidinone derivatives are also noted for their antioxidant properties. These compounds can reduce oxidative stress by scavenging free radicals, which is crucial in preventing cellular damage and related diseases .

Other Biological Activities

The compound has been evaluated for additional biological activities:

  • Antimicrobial effects : It has shown promise against various microbial strains, indicating potential applications in treating infections .
  • Anti-inflammatory properties : The modulation of inflammatory pathways suggests a role in managing conditions characterized by chronic inflammation .

Case Studies and Research Findings

Several studies have explored the biological activity of similar compounds:

StudyCompoundActivityIC50 Value
Thiazolidinone derivativeAnticancer (MCF-7)0.16 µM
Pyrido[1,2-a]pyrimidinoneAntioxidant (DPPH assay)EC50 0.708 mM
Thiazolidinone analogsAntimicrobialVarious

These findings highlight the potential of the compound in therapeutic applications across various fields.

Q & A

How can researchers optimize the synthesis of this compound to achieve high yield and purity?

Methodological Answer:
The synthesis typically involves multi-step routes, including condensation reactions between pyrido[1,2-a]pyrimidin-4-one derivatives and functionalized thiazolidinone intermediates. Key optimizations include:

  • Catalysts : Palladium on carbon or Lewis acids (e.g., ZnCl₂) to enhance reaction efficiency .
  • Solvents : Ethanol, dichloromethane, or acetonitrile, selected based on solubility and reaction compatibility .
  • Temperature Control : Reactions often require precise thermal conditions (e.g., reflux at 80–100°C) to minimize side products .
  • Purification : Advanced techniques like continuous flow reactors improve scalability, while column chromatography or recrystallization ensures purity .

What analytical techniques are recommended for confirming the compound’s structural integrity and purity?

Methodological Answer:
A combination of spectroscopic and chromatographic methods is critical:

  • Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR to verify substituent positions and stereochemistry (e.g., Z-configuration of the methylidene group) .
  • High-Performance Liquid Chromatography (HPLC) : To assess purity (>95% threshold for biological assays) .
  • Mass Spectrometry (MS) : High-resolution MS (HRMS) for molecular weight confirmation .
  • X-ray Crystallography : For unambiguous determination of crystal structure and intermolecular interactions .

How should experimental designs differentiate between the compound’s antimicrobial and anticancer activities?

Methodological Answer:

  • In Vitro Assays :
    • Antimicrobial : Use standardized MIC (Minimum Inhibitory Concentration) assays against Gram-positive/negative bacteria and fungi, comparing results to reference drugs like ciprofloxacin .
    • Anticancer : Employ cell viability assays (e.g., MTT) on cancer cell lines (e.g., HeLa, MCF-7) and normal cells to determine selectivity indices .
  • Target Validation :
    • Enzyme Inhibition : Test interactions with bacterial DNA gyrase (antimicrobial) versus human topoisomerase II (anticancer) .
    • Omics Approaches : Transcriptomic or proteomic profiling to identify pathway-specific effects .

What strategies resolve contradictions in reported biological activities across studies?

Methodological Answer:
Discrepancies often arise from structural modifications or assay conditions. Researchers should:

  • Systematic Substituent Analysis : Compare bioactivity of analogs with varying substituents (e.g., benzodioxole vs. fluorophenoxy groups) to isolate functional group contributions .
  • Standardized Protocols : Adopt uniform assay conditions (e.g., pH, serum concentration) to minimize variability .
  • Meta-Analysis : Aggregate data from multiple studies using statistical tools (e.g., ANOVA) to identify trends .

How can mechanistic studies elucidate the compound’s interaction with biological targets?

Methodological Answer:

  • Molecular Docking : Use software like AutoDock Vina to predict binding modes with proteins (e.g., kinases, receptors) .
  • Surface Plasmon Resonance (SPR) : Quantify binding affinities (KD values) in real-time .
  • Enzyme Kinetics : Measure inhibition constants (Ki) via fluorometric or colorimetric assays .
  • Mutagenesis Studies : Engineer target proteins with point mutations to identify critical binding residues .

What distinguishes this compound’s structure-activity relationship (SAR) from similar thiazolidinone derivatives?

Methodological Answer:
Key structural features driving SAR uniqueness include:

  • Thiomorpholine Moiety : Enhances solubility and modulates pharmacokinetics compared to morpholine analogs .
  • Z-Configuration of Methylidene Group : Critical for planar alignment with biological targets, as E-isomers show reduced activity .
  • Pyrido[1,2-a]pyrimidin-4-one Core : Provides rigidity and π-stacking interactions absent in simpler quinoline derivatives .
Structural Feature Impact on Activity Reference Compound Comparison
Thiomorpholine substitutionImproved metabolic stabilityMorpholine analogs show faster clearance
Propyl group on thiazolidinoneEnhanced lipophilicity and membrane permeationMethyl or benzyl groups reduce potency

How can researchers address solubility challenges in in vivo studies?

Methodological Answer:

  • Prodrug Design : Introduce hydrolyzable groups (e.g., esters) to improve aqueous solubility .
  • Nanoparticle Formulation : Encapsulate the compound in PEGylated liposomes or polymeric nanoparticles .
  • Co-Solvent Systems : Use DMSO-water mixtures (≤10% DMSO) for preclinical dosing .

What computational methods predict the compound’s ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties?

Methodological Answer:

  • In Silico Tools :
    • SwissADME : Predicts bioavailability, BBB permeability, and CYP450 interactions .
    • ProTox-II : Estimates hepatotoxicity and mutagenicity risks .
  • Metabolite Identification : Use LC-MS/MS to detect phase I/II metabolites in microsomal assays .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.